2-Chloro-5-methyloxazole
Overview
Description
2-Chloro-5-methyloxazole is a chemical compound with the molecular formula C4H4ClNO . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-methyloxazole consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The molecule has an average mass of 117.534 Da and a monoisotopic mass of 116.998138 Da .Scientific Research Applications
Medicinal Chemistry
Oxazole compounds, including “2-Chloro-5-methyloxazole”, are present in various biological activities . They can bind with a widespread spectrum of receptors and enzymes easily in biological systems through various non-covalent interactions . This makes oxazole-based molecules a significant heterocyclic nucleus in medicinal chemistry .
Drug Discovery
Oxazole-based molecules, including “2-Chloro-5-methyloxazole”, are known as a prime skeleton for drug discovery . Due to their structural and chemical diversity, they enable different types of interactions with various receptors and enzymes, showing broad biological activities .
Antibacterial Applications
Oxazole derivatives have been shown to exhibit antibacterial activities . This makes “2-Chloro-5-methyloxazole” a potential candidate for the development of new antibacterial drugs .
Antifungal Applications
Similarly, oxazole derivatives, including “2-Chloro-5-methyloxazole”, have been found to have antifungal properties . This opens up possibilities for its use in the treatment of fungal infections .
Antiviral Applications
Oxazole derivatives have also been shown to have antiviral activities . Therefore, “2-Chloro-5-methyloxazole” could potentially be used in the development of antiviral drugs .
Anticancer Applications
Oxazole derivatives have been found to exhibit anticancer activities . This suggests that “2-Chloro-5-methyloxazole” could be used in the development of new anticancer drugs .
Anti-inflammatory Applications
Oxazole derivatives, including “2-Chloro-5-methyloxazole”, have been shown to have anti-inflammatory properties . This makes it a potential candidate for the development of anti-inflammatory drugs .
Synthesis of Oxazole Derivatives
The synthesis of oxazole derivatives, including “2-Chloro-5-methyloxazole”, is a key research topic in organic synthesis . The development of efficient and ecofriendly catalytic systems for the preparation of these derivatives is of great interest to synthetic chemists .
Mechanism of Action
Target of Action
It is known that this compound is used for pharmaceutical testing , suggesting that it may interact with various biological targets.
Mode of Action
It is part of the isoxazole class of compounds, which are known to interact with their targets in a variety of ways . More research is needed to elucidate the specific interactions of 2-Chloro-5-methyloxazole with its targets.
Biochemical Pathways
Isoxazoles, the class of compounds to which 2-Chloro-5-methyloxazole belongs, are known to be involved in a variety of biological processes . For instance, a study has shown that a bacterium, Cupriavidus sp. Strain CNP-8, can degrade 2-chloro-5-nitrophenol, a compound structurally similar to 2-Chloro-5-methyloxazole . The degradation process involves the enzyme MnpA, which catalyzes the partial reduction of 2-chloro-5-nitrophenol to 2-chloro-5-hydroxylaminophenol .
Result of Action
As a member of the isoxazole class of compounds, it may have a variety of biological effects depending on its specific targets and mode of action .
properties
IUPAC Name |
2-chloro-5-methyl-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClNO/c1-3-2-6-4(5)7-3/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBCCZOGCQCTMGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(O1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10609402 |
Source
|
| Record name | 2-Chloro-5-methyl-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-methyloxazole | |
CAS RN |
129053-68-5 |
Source
|
| Record name | 2-Chloro-5-methyloxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=129053-68-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-5-methyl-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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